Cas no 2168059-07-0 (13-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane)

• Product name: 13-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane
• CAS No: 2168059-07-0
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6429221
• PubChem ID: 165520393

13-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane Chemical and Physical Properties

Names and Identifiers

• 13-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane
• 13-methyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane
• EN300-1280556
• 2168059-07-0

• Inchi： 1S/C11H20N2O/c1-9-10(2-3-10)8-14-11(13-9)4-6-12-7-5-11/h9,12-13H,2-8H2,1H3
• InChI Key： BXUDLDWNKACZKZ-UHFFFAOYSA-N
• SMILES： O1C2(CCNCC2)NC(C)C2(C1)CC2

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.3Ų
• XLogP3: 0.5

Additional information on 13-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane

13-Methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane (CAS No. 2168059-07-0): A Comprehensive Overview

13-Methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane (CAS No. 2168059-07-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of diazadispiro compounds, which are characterized by their cyclic structures containing nitrogen and oxygen atoms. The presence of a methyl group at the 13th position and an oxa bridge further adds to its structural complexity and functional diversity.

The diazadispiro framework of 13-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane has been the subject of extensive research, particularly in the context of its potential applications in drug discovery and development. Recent studies have highlighted the importance of such compounds in modulating various biological processes, including enzyme inhibition, receptor binding, and cellular signaling pathways.

In terms of its chemical structure, 13-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane is a complex molecule with multiple chiral centers, which can lead to the formation of different stereoisomers. The synthesis of this compound typically involves multi-step reactions, including ring-closing metathesis (RCM) and other advanced organic synthesis techniques. The ability to control the stereochemistry during synthesis is crucial for optimizing the compound's biological activity and pharmacological properties.

The methyl group at the 13th position plays a significant role in the compound's stability and reactivity. This substitution can influence the compound's solubility, lipophilicity, and metabolic stability, which are critical factors in drug design and development. Additionally, the oxa bridge contributes to the compound's rigidity and conformational flexibility, which can affect its binding affinity to target proteins.

In recent years, there has been a growing interest in exploring the biological activities of diazadispiro compounds like 13-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane. Studies have shown that these compounds exhibit promising anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 13-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane demonstrated potent inhibitory activity against certain kinases involved in cancer cell proliferation.

The potential therapeutic applications of 13-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane are not limited to cancer treatment alone. Research has also indicated that this compound may have beneficial effects in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability of diazadispiro compounds to cross the blood-brain barrier and target specific receptors in the central nervous system makes them attractive candidates for drug development in this area.

In addition to its potential therapeutic applications, 13-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to study protein function and validate therapeutic targets in vitro and in vivo. The unique structural features of this compound make it an excellent candidate for developing high-affinity ligands that can selectively bind to specific proteins or enzymes.

The synthesis and characterization of 13-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane have been reported in several scientific publications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These methods provide valuable insights into the molecular conformation and electronic properties of the compound.

In conclusion, 13-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane (CAS No. 2168059-07-0) is a promising compound with a wide range of potential applications in both fundamental research and drug development. Its unique structural features and biological activities make it an exciting area of study for chemists and medicinal chemists alike. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.